Cas no 854476-92-9 (2-CHLORO-4-THIOCYANATOPYRIMIDINE)
854476-92-9 structure
Product Name:2-CHLORO-4-THIOCYANATOPYRIMIDINE
CAS No:854476-92-9
MF:C5H2ClN3S
MW:171.607477664948
CID:890539
Update Time:2024-01-03
2-CHLORO-4-THIOCYANATOPYRIMIDINE Chemical and Physical Properties
Names and Identifiers
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- 2-CHLORO-4-THIOCYANATOPYRIMIDINE
- (2-chloropyrimidin-4-yl) thiocyanate
- 2-Chloro-4-pyrimidinyl thiocyanate (ACI)
- Thiocyanic acid, 2-chloro-4-pyrimidyl ester (4CI)
- [(2-Chloropyrimidin-4-yl)sulfanyl]formonitrile
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- Inchi: 1S/C5H2ClN3S/c6-5-8-2-1-4(9-5)10-3-7/h1-2H
- InChI Key: NUFAYJQDRJOZGP-UHFFFAOYSA-N
- SMILES: N#CSC1C=CN=C(Cl)N=1
Computed Properties
- Exact Mass: 170.96600
Experimental Properties
- PSA: 74.87000
- LogP: 1.70318
2-CHLORO-4-THIOCYANATOPYRIMIDINE Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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